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Compound of Interest

Compound Name: 1,3-Dihydroxyacetone dimer

Cat. No.: B046586

Technical Support Center: 1,3-Dihydroxyacetone
Dimer

This guide provides essential information for the safe handling and use of 1,3-
Dihydroxyacetone dimer in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Dihydroxyacetone dimer?

Al: 1,3-Dihydroxyacetone dimer is the common form of 1,3-dihydroxyacetone (DHA).[1] It
exists as a white to off-white crystalline, hygroscopic powder.[2][3] In aqueous solutions or
when melted, the dimer dissociates to its monomeric form.[1][2]

Q2: What are the primary hazards associated with 1,3-Dihydroxyacetone dimer?

A2: The primary hazards include skin irritation, serious eye irritation, and potential respiratory
irritation.[4][5] It is considered a hazardous substance according to the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[3][4] Direct contact should be avoided.[3]

Q3: What are the proper storage conditions for this compound?
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A3: 1,3-Dihydroxyacetone dimer should be stored in a cool, dry, and well-ventilated area in its
original, tightly sealed container.[3][6] The recommended storage temperature is between 2°C
and 8°C.[2][7] It is hygroscopic and should be protected from moisture.[2][4] It should also be
stored away from incompatible materials, such as strong oxidizing agents.[2][3]

Q4: What Personal Protective Equipment (PPE) is required when handling 1,3-
Dihydroxyacetone dimer?

A4: When handling this compound, appropriate personal protective equipment should be worn,
including chemical safety goggles or glasses with side shields, gloves (such as rubber or
plastic), and a lab coat or protective clothing.[4][7][8] In cases of insufficient ventilation or when
dust may be generated, a NIOSH-approved respirator (such as a dust mask type N95) is
recommended.[3]

Q5: How should spills of 1,3-Dihydroxyacetone dimer be handled?

A5: For minor spills, you should wear appropriate PPE, avoid generating dust, and clean up the
material using dry procedures like sweeping or vacuuming.[3] The collected material should be
placed in a clean, dry, sealed, and labeled container for disposal.[3] For major spills, the area
should be evacuated, and emergency services should be alerted.[3] Prevent the spilled
material from entering drains or waterways.[3]

Q6: What are the first aid procedures for exposure to 1,3-Dihydroxyacetone dimer?

AG:

o Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15
minutes, keeping the eyelids open.[4][9] Seek medical attention.[9]

o Skin Contact: Remove all contaminated clothing and wash the affected skin area
immediately with soap and running water.[3][6] If irritation persists, seek medical attention.[4]

 Inhalation: Move the individual to fresh air.[4] If they are not breathing, provide artificial
respiration.[4] Seek medical attention if symptoms occur.[10]

 Ingestion: Rinse the mouth with water and have the person drink a glass of water.[3][6] Do
not induce vomiting.[7] First aid is generally not required for ingestion, but if in doubt, contact
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a doctor.[3]
Q7: How should 1,3-Dihydroxyacetone dimer waste be disposed of?

A7: All waste must be handled in accordance with local, state, and federal regulations.[3] It may
be necessary to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[6] Do not allow wash water from
cleaning equipment to enter drains.[3]

Q8: Is 1,3-Dihydroxyacetone dimer stable?

A8: The product is considered stable under recommended storage conditions.[3] However, it is
hygroscopic, meaning it can absorb moisture from the air.[4] It is incompatible with strong
oxidizing agents.[2] Hazardous polymerization will not occur.[3]

Troubleshooting Guide

Q: I'm having trouble dissolving the 1,3-Dihydroxyacetone dimer. What should | do?

A: The dimer form is slowly soluble in water, where it dissociates into the more soluble
monomer.[3][11] Gentle heating or stirring can aid in this process. It is more soluble in alcohol.
[3] Ensure you are using a sufficient volume of solvent for the amount of dimer you are trying to
dissolve.

Q: My solution of 1,3-Dihydroxyacetone dimer has turned a brown color. Why did this
happen?

A: In solutions with a pH above 6, 1,3-Dihydroxyacetone can degrade and produce a brown
product.[1] Ensure your solution is maintained at a pH between 4 and 6 for stability.[1]

Q: My experimental results are inconsistent when using 1,3-Dihydroxyacetone dimer. What
could be the cause?

A: Inconsistent results could be due to the varying ratio of the dimer to the monomer in your
starting material, which can be affected by storage conditions and age.[12] It is recommended
to use disposable aliquots to avoid repeated thawing and freezing, which can promote
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dimerization.[12] The isomeric distribution of the commercial product can vary, so it should not
be assumed to be constant.[12]

Quantitative Data Summary

Property Value

Melting Point ~75-82°C /167 - 179.6 °F[4]
Boiling Point 448°C at 760 mmHg|[2]

Flash Point 224.7°C[2]

Storage Temperature 2-8°C[7]

Oral LD50 (Rat) 16000 mg/kg[3]

Experimental Protocols

Protocol for Preparing a Solution of 1,3-Dihydroxyacetone Dimer

e Preparation: Work in a well-ventilated area, preferably a fume hood.[3] Ensure all necessary
PPE is worn, including safety glasses, gloves, and a lab coat.[4]

e Weighing: Carefully weigh the desired amount of 1,3-Dihydroxyacetone dimer powder,
avoiding the creation of dust.[6]

» Dissolution: Slowly add the powder to the appropriate solvent (e.g., water or alcohol) while
stirring.[3] The dimer is slowly soluble in water and more soluble in alcohol.[3]

o Storage: Store the prepared solution in a tightly sealed container at the recommended
temperature, away from incompatible materials.[6]

Protocol for Handling a Spill of 1,3-Dihydroxyacetone Dimer
o Immediate Action: Alert personnel in the area and ensure proper ventilation.[3]

» Personal Protection: Wear appropriate PPE, including a dust respirator, safety glasses,
gloves, and protective clothing.[3]
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o Containment: Prevent the spilled material from entering drains or waterways.[3]

e Clean-up (Dry Spill): Use dry clean-up procedures to avoid generating dust.[3] Carefully
sweep or vacuum the spilled powder.[3]

o Disposal: Place the collected material into a clean, dry, sealable, and appropriately labeled
container for disposal according to institutional and governmental regulations.[3]

» Decontamination: Wash the spill area with large amounts of water and prevent runoff from
entering drains.[3]

Safety and Handling Workflow
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Safe Handling Workflow for 1,3-Dihydroxyacetone Dimer
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Caption: Workflow for the safe handling of 1,3-Dihydroxyacetone dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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